Cas no 1825982-41-9 (N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide)

• Product Name: N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide
• CAS No: 1825982-41-9
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 5455823
• PubChem ID: 95168495
• Update Time: 2025-11-01

N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26606410
• N-[1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethene-1-sulfonamide
• 1825982-41-9
• Z1066173446
• (E)-N-[2-(2-FLUOROPHENYL)-5-METHYLPYRAZOL-3-YL]-2-PHENYLETHENESULFONAMIDE
• N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide

• Inchi： 1S/C18H16FN3O2S/c1-14-13-18(22(20-14)17-10-6-5-9-16(17)19)21-25(23,24)12-11-15-7-3-2-4-8-15/h2-13,21H,1H3
• InChI Key： MBJDDEQQWFHEJQ-UHFFFAOYSA-N
• SMILES： C(S(NC1N(C2=CC=CC=C2F)N=C(C)C=1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 357.09472610g/mol
• Monoisotopic Mass: 357.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.4±60.0 °C(Predicted)
• pka: 7.60±0.50(Predicted)

Additional information on N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide

N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide: A Comprehensive Overview

N-[1-(2-Fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide, identified by the CAS number 1825982-41-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, belonging to the sulfonamide class, features a unique structure that combines a pyrazole ring with fluorinated aromatic groups, making it a subject of interest in contemporary research.

The molecular structure of N-[1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-phenylethenesulfonamide is characterized by a pyrazole ring substituted with a 2-fluorophenyl group and a methyl group at positions 1 and 3, respectively. The sulfonamide group is attached to the pyrazole ring at position 5, while the ethylene group connects to a phenyl ring. This arrangement of functional groups contributes to the compound's unique chemical properties, including its stability, solubility, and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests possible applications as a kinase inhibitor or as a component in targeted therapies due to its ability to interact with specific biological targets. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity, which is often desirable in drug candidates for improved bioavailability.

Moreover, the synthesis of N-[1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-2-pheneethenesulfonamide involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring its suitability for large-scale production if required for commercial applications.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate absorption and distribution properties in preclinical models. Its half-life and metabolic pathways are currently under investigation to assess its potential as an orally administered drug. The presence of the sulfonamide group may influence its enzymatic degradation pathways, making it a candidate for further exploration in pharmacological studies.

Another area of interest lies in the material science applications of this compound. Its thermal stability and electronic properties make it a potential candidate for use in advanced materials such as semiconductors or high-performance polymers. Researchers are actively exploring its compatibility with existing manufacturing processes and its scalability for industrial applications.

Furthermore, computational chemistry techniques have been employed to predict the compound's interaction with various biological targets. Molecular docking studies suggest that it may bind effectively to certain protein kinases, highlighting its potential role in anticancer therapies. These findings have sparked interest among pharmaceutical companies seeking novel agents for targeted cancer treatments.

In conclusion, N-[1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-yli]-pheneethenesulfonamide (CAS No: 1825982419) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and pharmacological evaluations, positions it as a valuable asset in both academic research and industrial development.